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Compound of Interest

Compound Name: Cevimeline.HCl

Cat. No.: B10817386 Get Quote

This document provides essential safety, handling, and disposal protocols for Cevimeline

hydrochloride (Cevimeline.HCl) to ensure the safety of researchers, scientists, and drug

development professionals. Adherence to these guidelines is critical due to the compound's

toxicity if swallowed and potential for irritation.[1]

Hazard Identification and Personal Protective
Equipment (PPE)
Cevimeline.HCl is classified as acutely toxic if swallowed.[2][3][4] It may also cause irritation to

the skin, eyes, and respiratory tract.[1] Therefore, stringent adherence to PPE guidelines is

mandatory.

Table 1: Personal Protective Equipment for Handling Cevimeline.HCl
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Activity Required Personal Protective Equipment

General Laboratory Handling

Gloves: Compatible chemical-resistant gloves.

[1] Gown: Standard laboratory coat.[1] Eye

Protection: Safety glasses.[1]

Weighing and Aliquoting (powder)

Gloves: Compatible chemical-resistant gloves.

[1] Gown: Standard laboratory coat.[1] Eye

Protection: Safety glasses.[1] Respiratory

Protection: NIOSH-approved respirator as

conditions warrant, especially where dust may

be generated.[1]

Spill Cleanup

Gloves: Heavy rubber gloves.[1] Gown:

Laboratory coat. Eye Protection: Safety goggles.

[1] Respiratory Protection: NIOSH-approved

self-contained breathing apparatus or respirator,

as conditions warrant.[1] Other: Rubber boots.

[1]

Waste Disposal

Gloves: Compatible chemical-resistant gloves.

[1] Gown: Standard laboratory coat.[1] Eye

Protection: Safety glasses.[1]

Operational Plan: From Receipt to Disposal
A systematic workflow is crucial for the safe management of Cevimeline.HCl in a laboratory

setting.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the container in a tightly sealed, cool, and well-ventilated area.[3]

Keep away from incompatible materials.

2. Handling and Preparation:
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All handling of Cevimeline.HCl powder should be conducted in a designated area, such as a

chemical fume hood or other ventilated enclosure, to control airborne levels.[1]

Avoid the formation of dust and aerosols.[3]

Do not eat, drink, or smoke in areas where Cevimeline.HCl is handled.[2][5]

Wash hands thoroughly after handling the compound.[1][2]

3. Spill Management:

In the event of a spill, evacuate personnel from the immediate area.

Avoid raising dust.[1]

Ventilate the area.

Wear the appropriate PPE as outlined in Table 1.

Contain the spill and collect the material using an appropriate method, such as a chemical

waste container.[1]

Transfer the collected material to a sealed, labeled container for disposal.[1]

Clean the spill area thoroughly.

4. Disposal Plan:

Dispose of Cevimeline.HCl and any contaminated materials in accordance with local, state,

and federal regulations.[1]

Do not dispose of with household garbage or allow it to reach the sewage system.[2]

Contaminated materials such as gloves, bench paper, and pipette tips should be placed in a

sealed, labeled hazardous waste container.

Experimental Workflow for Safe Handling
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The following diagram illustrates the standard operating procedure for safely handling

Cevimeline.HCl.

1. Preparation
- Verify fume hood function

- Don PPE (Gloves, Lab Coat, Goggles)

2. Weighing & Aliquoting
- Handle powder in fume hood

- Use anti-static measures

3. Experimentation
- Conduct procedures in hood

- Avoid skin/eye contact

4. Decontamination
- Clean workspace with appropriate solvent

- Wipe down equipment

5. Waste Disposal
- Segregate solid and liquid waste

- Dispose in labeled hazardous waste containers

6. Doffing PPE & Hygiene
- Remove PPE in correct order

- Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Cevimeline.HCl.
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Immediate and appropriate first aid is critical in the event of exposure.

If Swallowed: Immediately call a poison center or doctor/physician.[1][2] Rinse mouth.[1][2]

Do NOT induce vomiting unless directed by medical personnel.[1]

If on Skin: Immediately wash the skin with soap and plenty of water for at least 15 minutes.

[1] Remove contaminated clothing and wash it before reuse.[1]

If in Eyes: Hold eyelids apart and flush eyes with plenty of water for at least 15 minutes.[1]

Seek medical attention.

If Inhaled: Remove to fresh air.[1] If not breathing, give artificial respiration. Get immediate

medical attention.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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